Cas no 890646-00-1 (1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 890646-00-1
• MF: C₁₈H₁₇ClN₄O
• MW: 340.806782484055
• CID: 5556332
• PubChem ID: 6462535
• Update Time: 2025-07-15

1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)triazole-4-carboxamide
• 1-(3-chloro-4-methylphenyl)-5-methyl-N-(o-tolyl)-1H-1,2,3-triazole-4-carboxamide
• F3126-0090
• AKOS002250486
• 890646-00-1

• Inchi： 1S/C18H17ClN4O/c1-11-8-9-14(10-15(11)19)23-13(3)17(21-22-23)18(24)20-16-7-5-4-6-12(16)2/h4-10H,1-3H3,(H,20,24)
• InChI Key： QXBHHNFGCQOTNV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(C)=C(C(NC2C=CC=CC=2C)=O)N=N1

Computed Properties

• Exact Mass: 340.1090889g/mol
• Monoisotopic Mass: 340.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 890646-00-1)

The compound 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 890646-00-1, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This triazole-based carboxamide derivative exhibits unique structural features, making it a subject of interest for researchers exploring its potential applications. The presence of both chloro and methyl substituents on the phenyl rings, combined with the 1,2,3-triazole core, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for heterocyclic compounds like 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in drug discovery and development. The triazole moiety, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for biological activity. Researchers are actively investigating its potential as a pharmacophore in designing new therapeutics targeting various diseases, including inflammation and microbial infections. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern drug design.

The synthesis of CAS No. 890646-00-1 typically involves multi-step organic reactions, including cycloaddition and amide coupling techniques. Its molecular formula, C₁₈H₁₇ClN₄O, reflects a moderate molecular weight, which is advantageous for drug-like properties. The compound's lipophilicity and solubility profiles are often optimized for bioavailability, a key consideration in pharmaceutical applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for such compounds, addressing the global push for sustainable practices.

Beyond pharmaceuticals, 1-(3-chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has potential applications in agrochemicals and material science. Its structural rigidity and electronic properties make it a candidate for developing advanced materials, such as organic semiconductors or corrosion inhibitors. The integration of computational chemistry tools, like density functional theory (DFT) calculations, has further accelerated the exploration of its properties and interactions at the molecular level.

As the scientific community continues to uncover the potential of CAS No. 890646-00-1, questions about its toxicity profile, metabolic stability, and scalable synthesis remain areas of active research. The compound's relevance to precision medicine and personalized therapeutics also aligns with current healthcare trends, where tailored treatments are increasingly prioritized. With ongoing studies, this triazole-carboxamide derivative may soon find its place in cutting-edge applications, bridging the gap between academic research and industrial innovation.